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Compound Focus: Erythrocentaurin

CAS No.: 50276-98-7

Cat. No.: S527400

Quantitative Alpha-Amylase Inhibition Data

The table below summarizes the key quantitative finding for erythrocentaurin:

ICso0 Value Positive o
Compound Control ICso Citation
(mg/mL) Control
Erythrocentaurin 1.67 +0.28 Acarbose 0.68 £ 0.21 pg/mL (from a related  [2]
mg/mL study) [1]

Activity Context: The ICso value of 1.67 mg/mL indicates a concentration-dependent inhibitory effect on
the alpha-amylase enzyme [2]. However, when compared to the standard drug acarbose (with an ICso in the
microgram per milliliter range), erythrocentaurin's activity in this specific assay is considerably weaker [1].

This suggests that while active, it may not be a highly potent inhibitor under the tested conditions.

Detailed Experimental Protocol

The following workflow outlines the key stages of the alpha-amylase inhibition assay used to evaluate

compounds like erythrocentaurin.
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Application Notes & Procedural Details

¢ Enzyme and Substrate: The assay typically uses a-amylase from Aspergillus oryzae and a 1%
starch solution as the substrate [3].

o Buffer System: A phosphate buffer (0.02 M, pH 6.9) with 0.006 M NaCl is used to maintain the
enzyme's optimal activity [3].

¢ Reaction Termination & Detection: The 3,5-dinitrosalicylic acid (DNSA) method is used. DNSA
reacts with reducing sugars (maltose) released from starch hydrolysis, producing a colored
compound (3-amino-5-nitrosalicylic acid) measured at 540 nm [3]. An inhibitor reduces color intensity
by limiting sugar production.

e Calculation of Inhibition: The percentage of enzyme inhibition is calculated using the formula [3]: %
Inhibition = [(Abs(control) - Abssample)) /| Abs(control)] x 100 Where Abs (control) is the
absorbance of the reaction with 100% enzyme activity (no inhibitor), and Abs (sample) is the
absorbance with the test compound.

¢ ICso Determination: The ICso value is determined by testing the compound at a range of
concentrations (e.g., 10-1000 pg/mL). The % inhibition values are plotted against the log of the
concentration, and the ICso is derived from a non-linear regression fit of the data [3] [4].

Biological Context and Significance

Erythrocentaurin is not typically a primary plant compound but is a bacterial metabolite of gentiopicrin,
an iridoid glycoside found in plants like Enicostemma littorale and Gentiana spp. [5]. Intestinal bacteria

hydrolyze gentiopicrin to produce erythrocentaurin, which is then absorbed [5].

Inhibiting alpha-amylase is a validated therapeutic strategy for managing postprandial hyperglycemia
(high blood sugar after meals) in type 2 diabetes [6] [1]. By slowing the breakdown of starch into absorbable
sugars, these inhibitors reduce the glucose spike after a carbohydrate-rich meal [6]. The finding that
erythrocentaurin possesses this activity supports further investigation into its mechanism and the anti-

diabetic potential of its parent compound, gentiopicrin [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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